Cas no 39807-29-9 (N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride)
39807-29-9 structure
Product Name:N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride
CAS No:39807-29-9
MF:C12H17Cl2N5O
MW:318.202279806137
CID:1514750
PubChem ID:217875
Update Time:2025-04-21
N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride
- N-[2-(6-hydrazinylpyridazin-3-yl)oxyethyl]aniline,dihydrochloride
- 3(2H)-Pyridazinone, 6-(2-(phenylamino)ethoxy)-, hydrazone, dihydrochloride
- 6-(2-(Phenylamino)ethoxy)-3(2H)-pyridazinone hydrazone dihydrochloride
- DTXSID40192877
- 39807-29-9
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- Inchi: 1S/C12H15N5O.2ClH/c13-15-11-6-7-12(17-16-11)18-9-8-14-10-4-2-1-3-5-10;;/h1-7,14H,8-9,13H2,(H,15,16);2*1H
- InChI Key: CLMAJACVEPLKHV-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C1=CC=C(NN)N=N1)CCNC1C=CC=CC=1
Computed Properties
- Exact Mass: 317.08131
- Monoisotopic Mass: 317.0810156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.1Ų
Experimental Properties
- PSA: 85.09
N-{2-[(6-hydrazinylpyridazin-3-yl)oxy]ethyl}aniline dihydrochloride Related Literature
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Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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